4-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile

• Molecular Formula: C12H13NOS
• Molecular Weight: 219.30 g/mol
• IUPAC Name: 4-(3-hydroxy-2-methylthiolan-3-yl)benzonitrile
• InChI: InChI=1S/C12H13NOS/c1-9-12(14,6-7-15-9)11-4-2-10(8-13)3-5-11/h2-5,9,14H,6-7H2,1H3
• InChI Key: GIHQSMBRHPRBIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCS1)(C2=CC=C(C=C2)C#N)O

Description

4-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile is a benzonitrile derivative featuring a thiolane (saturated sulfur-containing heterocycle) substituted with hydroxyl and methyl groups at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile can be achieved through several methods. One common approach involves the reaction of a benzonitrile derivative with a thiolane precursor under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure conditions to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of 4-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile may involve large-scale reactors and continuous flow processes. The use of advanced catalysts and optimized reaction conditions can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

4-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The nitrile group can be reduced to an amine.

Substitution: The thiolane ring can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles like alkyl halides. The reactions are typically carried out under controlled temperature and pressure conditions to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield a ketone, while reduction of the nitrile group can produce an amine .

Scientific Research Applications

4-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile exerts its effects involves interactions with specific molecular targets. The hydroxyl and nitrile groups can form hydrogen bonds and other interactions with enzymes and receptors, influencing various biochemical pathways. The thiolane ring may also play a role in modulating the compound’s activity .

Comparison with Similar Compounds

Key Comparative Insights

Structural Diversity: The thiolane group in the target compound distinguishes it from analogs with thiazolidinone (5FB, ) or thiophene () substituents. Trifluoromethyl groups in 5FB and other analogs enhance lipophilicity and resistance to enzymatic degradation, critical for drug candidates targeting intracellular receptors .

Biological Activity: 5FB exhibits specific binding to ERRα, a nuclear receptor implicated in cancer metabolism . The thiazolidinone ring may mimic natural ligands, enabling competitive inhibition.

Synthetic Accessibility: Microwave-assisted synthesis (e.g., ) is a common strategy for benzonitrile derivatives, enabling rapid cyclization and functionalization. Thiolane-containing compounds may require specialized sulfur-handling protocols, increasing synthetic complexity compared to thiophene or thiazolidinone analogs.

Biological Activity

4-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile is a compound of interest due to its potential biological activities. This article reviews the available literature concerning its biological effects, mechanisms of action, and relevant research findings. The focus will be on its pharmacological properties, including any antimicrobial, anti-inflammatory, or cytotoxic activities.

Chemical Structure and Properties

The chemical structure of 4-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile can be represented as follows:

• Molecular Formula : C11H13NOS
• Molecular Weight : 219.29 g/mol

This compound features a benzonitrile moiety attached to a thiolane derivative, which may contribute to its biological activity through various mechanisms.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds similar to 4-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile. For instance, extracts containing naphthoquinones have demonstrated significant antibacterial activity against Gram-positive bacteria, suggesting that thiolane derivatives might share similar properties.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	25 µg/mL
Streptococcus pneumoniae	30 µg/mL

This data indicates that the compound may exert inhibitory effects on pathogenic bacteria, which warrants further investigation into its potential as an antimicrobial agent.

Anti-inflammatory Effects

Research into related compounds has shown that they can modulate inflammatory pathways. For example, studies on 3-hydroxy-2-naphthoic acid (a structural analog) revealed its ability to inhibit pro-inflammatory cytokines in vitro. This suggests that 4-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile may also possess anti-inflammatory properties.

The mechanisms by which 4-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile exerts its biological effects are not fully elucidated. However, several hypotheses can be drawn from related compounds:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes involved in inflammatory responses.
• Modulation of Gene Expression : There is evidence suggesting that these compounds can influence the expression of genes associated with inflammation and oxidative stress.
• Interaction with Cell Membranes : The lipophilic nature of thiolane derivatives may facilitate their incorporation into cellular membranes, affecting membrane fluidity and function.

Study 1: Antimicrobial Efficacy

A study conducted on a series of benzonitriles including 4-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile assessed their antimicrobial properties against various bacterial strains. The results indicated that the compound exhibited moderate activity against Gram-positive bacteria, supporting its potential as a therapeutic agent.

Study 2: Cytotoxicity Assessment

In vitro cytotoxicity assays were performed using human cancer cell lines to evaluate the safety profile of the compound. The findings revealed that while it showed some cytotoxic effects, the concentrations required for significant inhibition were considerably higher than those needed for antimicrobial activity, suggesting a selective action profile.